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Executive Summary & Operational Logic

Separating chlorite ($ (Mg,Fe) 3(Si,Al)40{10}(OH)_2 \cdot (Mg,Fe)_3(OH) 6 $) is notoriously
difficult because it shares physical properties with its common host minerals. It is often
intergrown with quartz and has a density and magnetic susceptibility that overlaps with biotite.

To achieve high-purity chlorite concentrates, you must exploit three specific differentials in a
strict order:

o Paramagnetism: Chlorite is paramagnetic (attracted to magnetic fields) due to iron content,
whereas quartz and feldspar are diamagnetic (repelled).

o Specific Gravity (SG): Chlorite (SG 2.6-3.3) is generally denser than quartz (SG 2.65) but
often lighter than iron-rich biotite.
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o Surface Chemistry: In bulk processing, chlorite behaves as a hydrophobic phyllosilicate,
requiring specific collectors to separate it from hydrophilic silicates.

Standard Operating Procedures (SOPSs)
SOP-01: Magnetic Fractionation (The "Roughing" Stage)

Use this to separate Chlorite from Quartz, Feldspar, and Muscovite.

Equipment: Frantz Isodynamic Separator (or High-Gradient Magnetic Separator).[1] Principle:
Chilorite is moderately paramagnetic. Quartz is diamagnetic. Biotite is strongly paramagnetic.

Protocol:

o Preparation: Sieve sample to a uniform size (e.g., 100-200 mesh). Remove ferromagnetic
minerals (Magnetite) with a hand magnet to prevent clogging.[2]

o Setup: Set Frantz side slope to 15° and forward slope to 20°.
e Pass 1 (Low Amperage - Removing Biotite):
o Set current to 0.4 — 0.6 Amps.

o Result: The magnetic fraction will contain Biotite and Garnet. The non-magnetic fraction
contains Chlorite, Muscovite, and Quartz.

e Pass 2 (Medium Amperage - Isolating Chlorite):
o Run the non-magnetic fraction from Pass 1.
o Increase current to 0.8 — 1.2 Amps.
o Result:Magnetic Fraction = Chlorite Concentrate.

o Non-Magnetic Fraction: Quartz, Feldspar, Muscovite.[3]
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Technical Note: If your chlorite is Mg-rich (Clinochlore), it has lower magnetic susceptibility and
may require higher amperage (up to 1.4A). If it is Fe-rich (Chamosite), it separates at lower

amperages.

SOP-02: Heavy Liquid Separation (The "Cleaning"
Stage)

Use this to separate Chlorite from Quartz and remaining Biotite.

Equipment: Separatory funnels, Sodium Polytungstate (SPT) or LST (Lithium
Heteropolytungstate). Avoid Bromoform (Toxic).

Protocol:
» Density Calibration: Prepare a heavy liquid solution with a density of 2.70 g/cm3.
e Separation (Quartz Removal):

o Introduce the sample.[2][3] Stir vigorously.

o Float: Quartz and Feldspar (SG < 2.65).

o Sink: Chlorite (SG > 2.[4]70) and heavy accessories.

o Wash: Filter the "Sink" fraction and wash thoroughly with deionized water to recover the
heavy liquid.

o Refining (Biotite Removal - Difficult):
o If biotite contamination persists, increase liquid density to 3.0 — 3.1 g/cm3.

o Float: Chlorite (SG ~2.6-2.9).
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o Sink: Fe-rich Biotite (SG ~3.0+).

o Note: This step has low yield due to overlapping densities.

Workflow Visualization

The following diagram illustrates the integrated workflow for isolating chlorite from a granitic or
metamorphic bulk sample.
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Caption: Integrated magnetic and density separation workflow for chlorite isolation.
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Data Reference: Physical Properties

Use this table to calibrate your Frantz and Heavy Liquid settings.

Magnetic

Mineral Susceptibility ( Specific Gravity Frantz Response

(g/lcm?) (Amps)
)
) Ferromagnetic (Very

Magnetite ) 5.18 Hand Magnet
High)

Biotite Paramagnetic (High) 28-3.2 0.3-06A

] Paramagnetic

Chlorite 26-3.3 08-12A
(Moderate)

Muscovite Paramagnetic (Low) 2.76 — 2.88 > 1.5 A (or Non-mag)

Quartz Diamagnetic (None) 2.65 Non-Magnetic

Feldspar Diamagnetic (None) 2.56 —2.76 Non-Magnetic

Troubleshooting & FAQs
Ticket #001: "My chlorite fraction is still contaminated
with quartz."

Diagnosis: Quartz entrapment or composite grains. Solution:

e Check Grain Size: If grains are too coarse, you likely have "locked" particles (quartz
physically attached to chlorite). Regrind the sample to a finer mesh (e.g., <150 microns) to
liberate the minerals.

o Heavy Liquid Check: Ensure your heavy liquid is at exactly 2.70 g/cm3. If it drifts lower (due
to temperature or dilution), quartz will sink with the chlorite.

o Ultrasonic Cleaning: Use an ultrasonic bath to remove clay/chlorite "slime" coatings that
might be making quartz grains behave like chlorite during flotation or magnetic separation.
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Ticket #002: "I cannot separate Biotite from Chlorite."

Diagnosis: This is the hardest separation in mineralogy due to overlapping properties. Solution:

e The "Paper Shake" Method: Place the mixture on a sheet of paper. Tilt it slightly and tap.
Biotite (platy, elastic) tends to slide differently than chlorite (platy, non-elastic).[5]

o Dielectric Separation: If available, dielectric separation is more precise than magnetic
separation for these two minerals.

o Hand Picking: For high-purity geochemical standards, final purification often requires hand-
picking under a binocular microscope. Tip: Use a needle. Biotite snaps back when bent
(elastic); Chlorite stays bent (plastic).[5]

Ticket #003: "Can | use acid to clean the chlorite?"

Diagnosis: User is likely attempting to dissolve carbonates or iron oxides. Warning:STOP.
Explanation: Unlike quartz, chlorite is a phyllosilicate with a brucite-like layer that is highly
susceptible to acid attack.[6]

e HCI/ H2S0a4: Will leach magnesium and iron from the chlorite crystal lattice, turning it into
an amorphous silica gel or altering its isotopic signature.

o Safe Alternative: Use Acetic Acid (10%) or Sodium Dithionite-Citrate-Bicarbonate (DCB)
method strictly for removing external iron oxide coatings, but limit exposure time.

Ticket #004: "What about Froth Flotation for bulk
samples?"

Diagnosis: User needs to process kilograms of material, not grams. Solution:
o Collector: Use Fatty Acids (e.g., Oleic Acid) at pH 8-9.
o Depressant: Add Sodium Silicate (Water Glass) to depress quartz and feldspar.

« Activator: Chlorite floats naturally well, but if suppressed, metal cations can activate it. Note:
This produces a lower purity concentrate than magnetic separation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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